Cas no 1261950-69-9 (2-Chloro-5-(4-ethylthiophenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(4-ethylthiophenyl)nicotinic acid
• CAS No: 1261950-69-9
• MF: C₁₄H₁₂ClNO₂S
• MW: 293.768581390381
• CID: 2765557
• PubChem ID: 53223799
• Update Time: 2025-04-21

2-Chloro-5-(4-ethylthiophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261950-69-9
• 2-CHLORO-5-(4-ETHYLTHIOPHENYL)NICOTINIC ACID
• MFCD18317888
• 2-chloro-5-(4-ethylsulfanylphenyl)pyridine-3-carboxylic acid
• 2-Chloro-5-(4-ethylthiophenyl)nicotinic acid, 95%
• 2-Chloro-5-(4-ethylthiophenyl)nicotinic acid

• Inchi： 1S/C14H12ClNO2S/c1-2-19-11-5-3-9(4-6-11)10-7-12(14(17)18)13(15)16-8-10/h3-8H,2H2,1H3,(H,17,18)
• InChI Key： BAJIEZLCMRURQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(=CC=1)SCC

Computed Properties

• Exact Mass: 293.0277275Da
• Monoisotopic Mass: 293.0277275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.5Ų